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Denfivontinib (also known as SKI-G-801) is an investigational drug and has not yet been approved for

clinical use [1]. Its current development status is summarized in the table below.

Attribute Details

Developed by Genosco (a subsidiary of Oscotec Inc.) [1]

Current Development
Phase

Phase I (as of the latest report) [1]

Primary Molecular
Targets

FMS-like tyrosine kinase 3 (FLT3) and AXL receptor tyrosine kinase [1]

Investigated Conditions Advanced solid cancers and relapsed or refractory Acute Myeloid

Leukemia (AML) [1]

Insights from Preclinical Research

A 2024 preclinical study investigated how denfivontinib enhances the effects of anti-PD-1 immunotherapy

(pembrolizumab), revealing its potential mechanism of action [2]. The diagram below illustrates the

proposed signaling pathway and cellular interactions.
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The key findings from this preclinical study are summarized in the table below [2].
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Aspect Key Findings

Experimental Model YHIM-2004 patient-derived xenograft (PDX) model from non-small cell
lung cancer (NSCLC), established in humanized mice.

Combination Treatment Denfivontinib (30 mg/kg, orally daily) + Pembrolizumab (10 mg/kg,
intraperitoneally every 5 days).

Observed Efficacy Improved antitumor effects compared to either agent alone.

Immunological Changes Increased differentiation of effector CD4+ and CD8+ memory T cells;

elevated IFN-γ expression.

Impact on Tumor
Microenvironment

Reduction in immunosuppressive M2 macrophages and myeloid-derived

suppressor cells (MDSCs).

Proposed Mechanism AXL inhibition by denfivontinib potentiates the NLRP3 inflammasome

pathway, leading to macrophage activation and enhanced antigen
presentation to T cells.

Validation Confirmed in AXL knockout mouse models.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Denfivontinib by Genosco for Refractory Acute Myeloid ... [pharmaceutical-technology.com]

2. Denfivontinib Activates Effector T Cells Through the NLRP3 ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Current Development Status of Denfivontinib]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548034#denfivontinib-clinical-trial-

results]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s548034?utm_src=pdf-custom-synthesis
https://www.pharmaceutical-technology.com/data-insights/denfivontinib-genosco-refractory-acute-myeloid-leukemia-likelihood-of-approval/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11876964/
https://www.smolecule.com/products/b548034#denfivontinib-clinical-trial-results
https://www.smolecule.com/products/b548034#denfivontinib-clinical-trial-results
https://www.smolecule.com/products/b548034#denfivontinib-clinical-trial-results
https://www.smolecule.com/products/s548034?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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